Methyl oxazole-2-carboxylate

• IUPAC Name: methyl 1,3-oxazole-2-carboxylate
• InChI: InChI=1S/C5H5NO3/c1-8-5(7)4-6-2-3-9-4/h2-3H,1H3
• InChI Key: GSKQTLDIWHGWSR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CO1
• Molecular Formula: C5H5NO3
• DSSTOX Substance ID: DTXSID40701569
• Molecular Weight: 127.10 g/mol
• CAS RN: 31698-88-1

Description

“Methyl oxazole-2-carboxylate” is a chemical compound with the formula C5H5NO3 and a molecular weight of 127.1. It is also known by other names such as “METHYL 1,3-OXAZOLE-2-CARBOXYLATE”, “METHYL 2-OXAZOLECARBOXYLATE”, and "OXAZOLE-2-CARBOXYLIC ACID METHYL ESTER".

Molecular Structure Analysis

Oxazoles, including “Methyl oxazole-2-carboxylate”, are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Scientific Research Applications

• Pharmaceutical Chemistry

  • Oxazoles are widely used in pharmaceutical chemistry due to their diverse biological activities. They have been extensively studied for their many biological and pharmacological activities and are of significant importance in medicinal chemistry.
  • Oxazole derivatives have been shown to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities.

• Organic Synthesis

  • Oxazoles are used as catalysts in organic synthesis. For example, Nickel(II) complexes having oxazole ring system displayed enhanced catalytic activity for the polymerization of norbornene.
  • 2-(Oxazol-2-yl)-pyridines were efficient ligands in Suzuki–Miyaura cross-coupling.

• Synthesis of Heterocyclic Compounds

  • Oxazoles are used in the synthesis of a variety of heterocyclic compounds. The chemistry and synthetic applications of oxazoles have been extensively studied.
  • Oxazoles can be used to synthesize other complex molecules, contributing to the diversity and complexity of organic chemistry.

• Catalysis

  • Oxazoles can act as ligands in various catalytic reactions. For example, 2-(Oxazol-2-yl)-pyridines were efficient ligands in Suzuki–Miyaura cross-coupling.
  • Nickel(II) complexes having an oxazole ring system displayed enhanced catalytic activity for the polymerization of norbornene.

• Material Science

  • Oxazoles have been used in the development of new materials. They can contribute to the properties of these materials, such as their stability, reactivity, and conductivity.

• Natural Product Chemistry

  • Oxazoline moiety displays a large number of applications mainly in the field of pharmaceuticals, industrial, natural product chemistry, polymers and so on.
  • Many natural products contain oxazole rings, and these compounds often exhibit interesting biological activities.

• Drug Discovery

  • Oxazole compounds, including one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring, are present in various biological activities. Due to binding with a widespread spectrum of receptors and enzymes easily in biological systems through various non-covalent interactions, oxazole-based molecules are becoming a kind of significant heterocyclic nucleus, which have received attention from researchers globally, leading them to synthesize diverse oxazole derivatives.

• Synthesis of Medicinal Compounds

  • The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds. This method has been used to synthesize diverse oxazole derivatives, aiming to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis.

• Catalyst in Chemical Reactions

  • Oxazoles have been reported to be used as catalysts in chemical reactions. For instance, iron oxide magnetic nanoparticles (Fe 3 O 4 MNPs) have been used as a magnetically reusable catalyst for the preparation of functionalized [1, 3]-oxazoles and 1H-pyrrolo-[1, 3]-oxazoles.

• Synthesis of Polymers

  • Oxazoles have been used in the synthesis of polymers. For example, Nickel(II) complexes having an oxazole ring system displayed enhanced catalytic activity for the polymerization of norbornene.

• Synthesis of Dyes

  • Oxazoles have been used in the synthesis of dyes. They can contribute to the properties of these dyes, such as their stability, reactivity, and color.

• Development of Catalysts

  • Oxazoles have been used in the development of catalysts. They can contribute to the properties of these catalysts, such as their stability, reactivity, and selectivity.

Future Directions

Oxazole-based molecules, including “Methyl oxazole-2-carboxylate”, are becoming a significant heterocyclic nucleus, which have received attention from researchers globally. They are leading to the synthesis of diverse oxazole derivatives, aiming to look for potential oxazole-based medicinal compounds. This indicates a promising future direction in the field of drug discovery and synthesis.

Citations

Syntheses with isoxazoles; the production of an isoxazolo [2, 3-a] pyridinium salt, and the photochemical conversion of isoxazole-3-carboxylates into oxazole-2 …

RH Good, G Jones - Journal of the Chemical Society C: Organic, 1971 - pubs.rsc.org

… The product was purified after irradiation for 1.5 h (5.4% yield) and shown to be methyl oxazole-2-carboxylate (11) ; the nmr spectrum showed two broadened singlets at 6 7.3 and 7.8 …

Number of citations: 13 pubs.rsc.org